Guanosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI)
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Description
Guanosine, 5’-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI) is a complex biomedical compound . It is also known as DMT-dG (ib) Phosphoramidite . This compound has been associated with remarkable antioxidant and anti-inflammatory properties, and it is used in studying cancer, cardiovascular diseases, and neurodegenerative disorders .
Synthesis Analysis
The synthesis of this compound involves the protection of exocyclic amine functions by a benzoyl group or isobutyryl group . The recommended cleavage and deprotection conditions are 8 hours at 55 °C or 24 hours at room temperature using a concentrated ammonia solution . The high coupling efficiency of the DNA phosphoramidites used in the synthesis leads to high-yield and high-quality oligonucleotides .Molecular Structure Analysis
The molecular formula of Guanosine, 5’-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI) is C41H51N5O7SSi . The molecular weight is 786.02 . The structure includes a guanosine base protected by an isobutyryl group .Physical and Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 669.73 .Safety and Hazards
Properties
CAS No. |
17331-23-6 |
---|---|
Molecular Formula |
C31H31N5O7 |
Molecular Weight |
585.6 g/mol |
IUPAC Name |
9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]-2-imino-5H-purin-6-one |
InChI |
InChI=1S/C31H31N5O7/c1-40-21-12-8-19(9-13-21)31(18-6-4-3-5-7-18,20-10-14-22(41-2)15-11-20)42-16-23-25(37)26(38)29(43-23)36-17-33-24-27(36)34-30(32)35-28(24)39/h3-15,17,23-26,29,37-38H,16H2,1-2H3,(H2,32,35,39)/t23-,24?,25-,26-,29-/m1/s1 |
InChI Key |
LRYGNQIXDGULQH-CMYOZBMVSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6C5=NC(=N)NC6=O)O)O |
SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6C5=NC(=N)NC6=O)O)O |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6C5=NC(=N)NC6=O)O)O |
Origin of Product |
United States |
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